1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid

• IUPAC Name: 1-(1-benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid
• InChI: InChI=1S/C15H17NO2S/c17-15(18)13-6-3-4-8-16(13)9-11-10-19-14-7-2-1-5-12(11)14/h1-2,5,7,10,13H,3-4,6,8-9H2,(H,17,18)
• InChI Key: YFWXKEOLULEYBK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C(=O)O)CC2=CSC3=CC=CC=C32
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid, also known as BTMPC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research. This compound belongs to the class of piperidine carboxylic acids and is characterized by its unique chemical structure, which contains a benzothiophene ring attached to a piperidine moiety.

Mechanism of Action

The exact mechanism of action of 1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid is not fully understood, but it is believed to involve the inhibition of specific enzymes that play a role in cellular signaling pathways. In particular, 1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and differentiation. By inhibiting this enzyme, 1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid may be able to prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid has been shown to have a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune function. In addition, 1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid has been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid is its ability to selectively inhibit specific enzymes, making it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation of 1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid is its relatively low solubility in aqueous solutions, which may limit its effectiveness in certain experimental settings.

Future Directions

There are many potential future directions for research involving 1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid. One area of interest is the development of new therapeutics based on the structure of 1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid, which may be able to selectively target specific enzymes involved in disease progression. In addition, further studies are needed to fully understand the mechanism of action of 1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid involves a multi-step process that requires the use of specialized equipment and reagents. One of the most commonly used methods for the synthesis of this compound involves the reaction of 1-benzothiophen-3-ylmethanol with piperidine-2-carboxylic acid in the presence of a catalyst such as triethylamine. The resulting product is then purified through a series of chromatographic techniques to obtain the final compound in high purity.

Scientific Research Applications

1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid has been extensively studied for its potential applications in pharmaceutical research. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In particular, 1-(1-Benzothiophen-3-ylmethyl)piperidine-2-carboxylic acid has been shown to inhibit the activity of certain enzymes that are involved in the progression of cancer and viral infections, making it a promising candidate for the development of new therapeutics.